![molecular formula C14H14N2O3 B4790735 N'-bicyclo[3.2.0]hept-2-en-6-ylidene-2,5-dihydroxybenzohydrazide](/img/structure/B4790735.png)
N'-bicyclo[3.2.0]hept-2-en-6-ylidene-2,5-dihydroxybenzohydrazide
Overview
Description
N-bicyclo[3.2.0]hept-2-en-6-ylidene-2,5-dihydroxybenzohydrazide, also known as BHDB, is a compound that has been extensively studied in the field of medicinal chemistry due to its potential as a therapeutic agent. BHDB is a hydrazide derivative that possesses a bicyclic ring system, making it a unique and interesting molecule for research.
Mechanism of Action
The exact mechanism of action of N'-bicyclo[3.2.0]hept-2-en-6-ylidene-2,5-dihydroxybenzohydrazide is not yet fully understood, but studies have suggested that it may act through various pathways, including the inhibition of enzymes involved in cancer cell growth and the modulation of signaling pathways involved in cell death and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific application being studied. In cancer research, this compound has been shown to induce apoptosis and inhibit angiogenesis, while in antimicrobial research, it has been shown to disrupt bacterial cell membranes and inhibit the growth of fungi. In neuroprotection research, this compound has been shown to protect against oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of N'-bicyclo[3.2.0]hept-2-en-6-ylidene-2,5-dihydroxybenzohydrazide as a research compound is its unique structure, which makes it an interesting molecule to study. Additionally, its potential applications in various fields of medicine make it a versatile compound for research. However, one limitation of this compound is its relatively complex synthesis process, which may make it difficult to produce in large quantities for certain experiments.
Future Directions
There are several potential future directions for research involving N'-bicyclo[3.2.0]hept-2-en-6-ylidene-2,5-dihydroxybenzohydrazide. One area of interest is its potential as a treatment for neurodegenerative diseases, with further studies needed to fully understand its mechanism of action and efficacy in animal models. Additionally, this compound may have potential as a treatment for various types of cancer, with research needed to explore its effectiveness in combination with other chemotherapy agents. Overall, this compound is a promising compound for future research in the field of medicinal chemistry.
Scientific Research Applications
N'-bicyclo[3.2.0]hept-2-en-6-ylidene-2,5-dihydroxybenzohydrazide has been studied for its potential applications in various fields of medicine, including cancer treatment, antimicrobial therapy, and neuroprotection. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been investigated as a potential antimicrobial agent, with studies showing its effectiveness against various strains of bacteria and fungi. Additionally, this compound has been studied for its neuroprotective properties, with research suggesting that it may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
N-[(E)-6-bicyclo[3.2.0]hept-2-enylideneamino]-2,5-dihydroxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O3/c17-9-4-5-13(18)11(7-9)14(19)16-15-12-6-8-2-1-3-10(8)12/h1-2,4-5,7-8,10,17-18H,3,6H2,(H,16,19)/b15-12+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJROIBBSHMZEKX-NTCAYCPXSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=CC2C1C(=NNC(=O)C3=C(C=CC(=C3)O)O)C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C=CC2C1/C(=N/NC(=O)C3=C(C=CC(=C3)O)O)/C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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